Cas no 177158-21-3 (N-nonanoyl-l-homoserine Lactone)

• Product Name: N-nonanoyl-l-homoserine Lactone
• CAS No: 177158-21-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 1369531
• PubChem ID: 56662027
• Update Time: 2025-10-13

N-nonanoyl-l-homoserine Lactone Chemical and Physical Properties

Names and Identifiers

• N-nonanoyl-l-homoserine Lactone
• C9-HSL
• N-[(3S)-2-oxooxolan-3-yl]nonanamide
• N-[(3S)-TETRAHYDRO-2-OXO-3-FURANYL]-NONANAMIDE
• Nonanamide, N-[(3S)-tetrahydro-2-oxo-3-furanyl]-
• CHEMBL1823929
• CS-0185629
• 177158-21-3
• SCHEMBL5177263
• HY-W127393
• MFCD11976920
• J-011255
• (S)-N-(2-Oxotetrahydrofuran-3-yl)nonanamide
• OMPXHNXRUVEQDO-NSHDSACASA-N
• N-[(3S)-Tetrahydro-2-oxo-3-furanyl]nonanamide

• Inchi： 1S/C13H23NO3/c1-2-3-4-5-6-7-8-12(15)14-11-9-10-17-13(11)16/h11H,2-10H2,1H3,(H,14,15)/t11-/m0/s1
• InChI Key： OMPXHNXRUVEQDO-NSHDSACASA-N
• SMILES： C(N[C@H]1CCOC1=O)(=O)CCCCCCCC

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-nonanoyl-l-homoserine Lactone

Recent Advances in N-nonanoyl-l-homoserine Lactone (177158-21-3) Research: Implications for Quorum Sensing and Therapeutic Applications

N-nonanoyl-l-homoserine lactone (C9-HSL, CAS: 177158-21-3) is a well-studied acyl-homoserine lactone (AHL) that plays a critical role in bacterial quorum sensing (QS), a communication mechanism that regulates gene expression in response to population density. Recent studies have expanded our understanding of its structural properties, biological functions, and potential therapeutic applications. This research brief synthesizes the latest findings on C9-HSL, highlighting its mechanistic insights, experimental methodologies, and emerging applications in antimicrobial strategies and biotechnology.

A 2023 study published in Nature Chemical Biology elucidated the crystal structure of C9-HSL bound to its cognate receptor, LasR, in Pseudomonas aeruginosa. The research revealed that the nine-carbon acyl chain (nonanoyl group) induces conformational changes in LasR, enhancing its affinity for DNA promoter regions. Molecular dynamics simulations further demonstrated that the hydrophobic interactions between C9-HSL and LasR’s binding pocket are critical for stabilizing the active complex. These findings provide a structural basis for designing QS inhibitors targeting pathogenic bacteria.

In antimicrobial research, C9-HSL has been investigated as a dual-function molecule. A 2024 ACS Infectious Diseases paper reported that C9-HSL at sub-inhibitory concentrations disrupts biofilm formation in Staphylococcus aureus by downregulating ica operon expression. Conversely, at higher concentrations, it exhibits bactericidal effects by inducing oxidative stress. This dose-dependent duality positions C9-HSL as a promising scaffold for anti-virulence agents. Notably, derivatives of 177158-21-3 with modified acyl chain lengths showed varied efficacy, underscoring the importance of the nonanoyl moiety for optimal activity.

Biotechnological applications of C9-HSL have also advanced. A groundbreaking 2023 study in Metabolic Engineering engineered E. coli to produce C9-HSL via a synthetic pathway using fatty acid biosynthesis intermediates. The team achieved a yield of 1.2 g/L through codon optimization and promoter tuning, enabling cost-effective production for industrial-scale QS modulation. This innovation addresses previous limitations in AHL availability for research and commercial use.

Emerging therapeutic strategies exploit C9-HSL’s immunomodulatory properties. Research in Cell Chemical Biology (2024) demonstrated that C9-HSL attenuates NF-κB signaling in human macrophages, reducing pro-inflammatory cytokine release by 40–60% in vitro. Structure-activity relationship (SAR) studies linked this effect to the lactone ring’s electrophilicity, suggesting potential applications in inflammatory diseases. However, in vivo pharmacokinetic studies indicate rapid hydrolysis of C9-HSL in serum, necessitating targeted delivery systems for clinical translation.

In conclusion, recent work on N-nonanoyl-l-homoserine lactone (177158-21-3) has deepened our understanding of its molecular mechanisms while expanding its utility in antimicrobial, biotechnological, and therapeutic contexts. Future research should focus on stabilizing C9-HSL analogs and exploring synergistic combinations with existing antibiotics to combat antimicrobial resistance.